Cas no 1049716-97-3 (2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride)

• Product Name: 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride
• CAS No: 1049716-97-3
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• MDL: MFCD00781818
• CID: 3158138
• PubChem ID: 11834417
• Update Time: 2025-10-29

2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-1H-benzimidazole-5-carboxylic acid hydrochloride
• 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride
• 2-(Hydroxymethyl)-1H-benzo[d]imidazole-5-carboxylic acid hydrochloride
• EN300-269915
• XJA12820
• MFCD00781818
• SR-01000400092
• 2-(hydroxymethyl)-3H-benzimidazole-5-carboxylic acid;hydrochloride
• CS-0120174
• AKOS015848425
• MLS000026872
• SR-01000400092-1
• 959-007-0
• 2-HYDROXYMETHYL-1H-BENZOIMIDAZOLE-5-CARBOXYLICACID HYDROCHLORIDE
• CHEMBL1571194
• DTXSID80474240
• SMR000122830
• Z1741965959
• G32913
• ZRB71697
• 2-Hydroxymethyl-1H-benzoimidazole-5-carboxylic acid; hydrochloride
• 2-Hydroxymethyl-1H-benzoimidazole-5-carboxylic acid hydrochloride
• 2-(Hydroxymethyl)-1H-benzo[d]imidazole-6-carboxylic acid hydrochloride
• 1049716-97-3
• 2-(Hydroxymethyl)-1H-benzimidazole-6-carboxylic acid--hydrogen chloride (1/1)
• FS-6067

• MDL： MFCD00781818
• Inchi： 1S/C9H8N2O3.ClH/c12-4-8-10-6-2-1-5(9(13)14)3-7(6)11-8;/h1-3,12H,4H2,(H,10,11)(H,13,14);1H
• InChI Key： RYJIVFLZDLNRMU-UHFFFAOYSA-N
• SMILES： Cl.OCC1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 228.0301698Da
• Monoisotopic Mass: 228.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride

2-(Hydroxymethyl)-1H-1,3-Benzodiazole-5-Carboxylic Acid Hydrochloride (CAS No. 1049716-97-3): An Overview

2-(Hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride (CAS No. 1049716-97-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and clinical research.

The molecular structure of 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride is characterized by a benzodiazole core with a hydroxymethyl group and a carboxylic acid moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions, while the carboxylic acid group can undergo various chemical reactions, such as esterification and amidation.

Recent studies have highlighted the potential therapeutic applications of 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride has been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2021 demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride in humans. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and support further clinical development.

In conclusion, 2-(hydroxymethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride (CAS No. 1049716-97-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.